Cas no 69675-07-6 (1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine)

• Product name: 1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 69675-07-6
• MF: C₁₃H₁₇N
• MW: 187.28078
• CID: 1738513
• PubChem ID: 155323

1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
• pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(3-methylphenyl)-
• 1-methyl-4-(3-methylphenyl)-3,6-dihydro-2H-pyridine
• 69675-07-6
• CHEMBL62134
• DTXSID90219967
• SCHEMBL8264178

• Inchi： InChI=1S/C13H17N/c1-11-4-3-5-13(10-11)12-6-8-14(2)9-7-12/h3-6,10H,7-9H2,1-2H3
• InChI Key： NGAHSUYKMIBETE-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=CCN(CC2)C

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 3.2

Experimental Properties

• Density: 0.989
• Boiling Point: 286.1°C at 760 mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.549
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes